Cas no 2097914-07-1 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide)

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide structure
2097914-07-1 structure
Product name:N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
CAS No:2097914-07-1
MF:C16H16N4O3
MW:312.323243141174
CID:5848509
PubChem ID:126854868

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
    • AKOS032466019
    • N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
    • N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1-methyltriazole-4-carboxamide
    • F6517-3819
    • 2097914-07-1
    • Inchi: 1S/C16H16N4O3/c1-20-10-13(18-19-20)16(22)17-9-14(21)11-4-6-12(7-5-11)15-3-2-8-23-15/h2-8,10,14,21H,9H2,1H3,(H,17,22)
    • InChI Key: MRNKDONJFSMXPW-UHFFFAOYSA-N
    • SMILES: OC(CNC(C1=CN(C)N=N1)=O)C1C=CC(C2=CC=CO2)=CC=1

Computed Properties

  • Exact Mass: 312.12224039g/mol
  • Monoisotopic Mass: 312.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.2Ų

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6517-3819-5mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
5mg
$69.0 2023-09-08
Life Chemicals
F6517-3819-1mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
1mg
$54.0 2023-09-08
Life Chemicals
F6517-3819-25mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
25mg
$109.0 2023-09-08
Life Chemicals
F6517-3819-30mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
30mg
$119.0 2023-09-08
Life Chemicals
F6517-3819-75mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
75mg
$208.0 2023-09-08
Life Chemicals
F6517-3819-5μmol
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6517-3819-20mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
20mg
$99.0 2023-09-08
Life Chemicals
F6517-3819-50mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
50mg
$160.0 2023-09-08
Life Chemicals
F6517-3819-20μmol
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6517-3819-4mg
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide
2097914-07-1
4mg
$66.0 2023-09-08

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2097914-07-1)

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2097914-07-1, represents a convergence of structural complexity and functional versatility, making it a subject of intense research interest. The molecular architecture of this compound incorporates several key pharmacophoric elements that contribute to its potential biological activity and therapeutic applications.

The core structure of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring system, which is a well-documented motif in drug design due to its ability to modulate various biological pathways. The presence of a furan substituent at the 2-position of the phenyl ring introduces additional layers of functionality, enhancing the compound's interactability with biological targets. This unique combination of structural features positions the compound as a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating triazole and furan moieties. These heterocycles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit similar effects, although this remains to be fully elucidated through rigorous experimental validation.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutic agents. The hydroxyethyl group at the 2-position of the triazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often involves iterative modifications to enhance potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging these tools, scientists can identify promising candidates like N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-1-methyl-1H-1,2,3-triazole-4-carboxamide more efficiently. These computational studies have already hinted at its potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer. Such insights are crucial for guiding experimental efforts and prioritizing compounds for further investigation.

The synthesis of N-{2-4-(furan-2-yl)phenyl)-2-hydroxyethyl}-1-methyl-lH-l ,23-triazole-l , carboxamide presents an intriguing challenge due to its complex structure. However , modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to assemble intricate molecular frameworks with high precision. These advancements have not only streamlined the synthesis process but also opened up new possibilities for structural diversification.

In addition to its potential therapeutic applications , N-{24-(furan - 21 y)phenyl)-21 hydroxyethy l} - l methyl - l H - l ,23-triazole - 41 carboxarnide may find utility in other areas , such as material science and agrochemicals . The unique electronic properties conferred by its heterocyclic core make it an attractive candidate for designing novel materials with specific functionalities . Furthermore , its structural features could be exploited to develop innovative agrochemicals with enhanced efficacy and reduced environmental impact.

The future direction s o f research on N-{24-(furan - 21 y)phenyl)-21 hydroxyethy l} - l methyl - l H - l ,23-triazole - 41 carboxarnide are likely to be shaped by ongoing discoveries in related fields . As our understanding o f biological systems grows more sophisticated , so too will our ability to design molecules that interact with them in precise ways . This compound stands at the forefront o f such endeavors , embodying the intersection o f chemistry , biology , and medicine . Its exploration promises not only new insights into disease mechanisms but also novel therapeutic solutions that could benefit humanity.

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